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Compound of Interest

Compound Name:
4-Methylthiazole-5-

carboxaldehyde

Cat. No.: B1296927 Get Quote

An In-depth Technical Guide to 4-methyl-5-thiazolecarboxaldehyde

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analytical methodologies related to 4-methyl-5-

thiazolecarboxaldehyde. This key pharmaceutical intermediate is a critical building block in

medicinal chemistry and organic synthesis.[1] Its versatile thiazole ring structure combined with

an aldehyde group allows for the creation of complex molecules, making it indispensable for

the development of new therapeutic agents.[1]

Chemical Identity and Structure
IUPAC Name: 4-methyl-1,3-thiazole-5-carbaldehyde[2][3][4]

Synonyms: 4-Methyl-5-formylthiazole, 5-Formyl-4-methylthiazole, 4-Methylthiazole-5-

aldehyde[2][3][5][6]

CAS Number: 82294-70-0[2][5][6][7]

Molecular Formula: C₅H₅NOS[2][4][6]
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Molecular Weight: 127.16 g/mol [8]

InChI Key: JJVIEMFQPALZOZ-UHFFFAOYSA-N[2]

SMILES: CC1=C(SC=N1)C=O[2][3][4][9]

Physicochemical Properties
The physical and chemical properties of 4-methyl-5-thiazolecarboxaldehyde are summarized in

the tables below.

Table 1: Physical Properties
Property Value Reference

Appearance Light yellow crystal [5][6]

Melting Point 72-78 °C [2][5][7][8]

74.0 to 78.0 °C

76 °C [10]

Boiling Point 228.1 °C @ 760 mmHg [5][11]

118 °C @ 21 mmHg [4][7][8]

Density 1.27 g/cm³ [5][8]

Flash Point 91.8 °C [5][8][11]

Vapor Pressure 0.1 mmHg @ 25.00 °C (est.) [11]

Refractive Index 1.601 [8]

Table 2: Solubility and Partition Coefficient
Property Value Reference

Water Solubility Slightly soluble in water [2][5][6][7][8]

7956 mg/L @ 25 °C (est.) [11]

logP (o/w) 0.320 (est.) [11]
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Table 3: Acidity
Property Value Reference

pKa 1.53 ± 0.10 (Predicted) [8]

Spectral Data
Spectral data are crucial for the identification and characterization of 4-methyl-5-

thiazolecarboxaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available for this compound.[3]

Infrared (IR) Spectroscopy: IR spectral data, including ATR-IR and FTIR, have been

recorded.[3] The IR spectrum of the related compound 4-methyl-5-thiazoleethanol shows

characteristic peaks for C-N stretching at 1413.82 cm⁻¹ and 920.05 cm⁻¹, and C-S stretching

bands at 821.68 cm⁻¹ and 663.51 cm⁻¹.[12]

Mass Spectrometry (MS): GC-MS data are available for this compound.[3]

Raman Spectroscopy: FT-Raman spectral data has been documented.[3]

Experimental Protocols
Synthesis Methodologies
Several synthetic routes for 4-methyl-5-thiazolecarboxaldehyde have been reported,

highlighting its importance as an intermediate.

This process involves the oxidation of the corresponding alcohol to the aldehyde.[13][14][15]

Protocol:

4-Methyl-5-hydroxymethyl-thiazole (50 g, 0.38 mole) is added to dichloromethane (300

ml).

A solution of sodium bicarbonate (17 g in 250 ml of water) is added at 30-32°C.
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The mixture is cooled to 0°C, and a solution of KBr (6 g in 10 ml of water) and TEMPO

(0.285 g, 0.0018 mole) are added.

Sodium hypochlorite solution (450 ml of 12.5% w/v) is added over 1 hour at 0-2°C.

The reaction progress is monitored by HPLC.

Upon completion, the organic layer is separated, dried over Na₂SO₄, and evaporated

under reduced pressure to yield the product.[14]

Oxidation Synthesis Workflow

Reactants & Reagents

Reaction & Workup

Final Product

4-Methyl-5-hydroxymethyl-thiazole

Mixing & Cooling to 0°C

Dichloromethane (Solvent) Sodium Bicarbonate Solution KBr Solution & TEMPO (Catalyst) Sodium Hypochlorite (Oxidant)

Addition of Oxidant at 0-2°C

Monitoring by HPLC

Phase Separation

Drying & Evaporation

4-Methyl-5-thiazolecarboxaldehyde

Click to download full resolution via product page

Caption: Oxidation of 4-methyl-5-hydroxymethyl-thiazole.

This two-step process involves first reducing an ester to an alcohol, which is then oxidized to

the aldehyde.[13][15]

Protocol (Reduction Step):

Sodium borohydride (44.0 g) is added to monoglyme (200 ml) at -10°C.
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AlCl₃ (50.0 g) is added slowly, keeping the temperature between -10 to +5°C.

4-methyl-thiazole-5-carboxylic acid ethyl ester (100.0 g) is then added over 1 hour at 0-

15°C.

The reaction is stirred for 4 hours at 15-25°C and monitored by HPLC.

The reaction is quenched by pouring into a mixture of ice and concentrated HCl.

The intermediate, 4-methyl-5-hydroxymethyl-thiazole, is then isolated and oxidized as

described in Method 1.[13]

This method involves a cyclization reaction to form the thiazole ring.[16][17]

Protocol:

Under a nitrogen atmosphere, phosphorus pentasulfide (1 mole) is added to ethylene

glycol dimethyl ether (6 kg).

Formamide (5 moles) is added dropwise over 2 hours.

Ethyl 2-chloroacetoacetate (5 moles) is then added dropwise, and the reaction proceeds

at room temperature for 6-8 hours.

The resulting intermediate, ethyl 4-methylthiazole-5-carboxylate, is then hydrolyzed to the

carboxylic acid, which can be further converted to the aldehyde.[16][17]

Protocol:

A solution of 2-amino-4-methylthiazole-5-carboxaldehyde (5 mmol) in tetrahydrofuran

(THF, 3 mL) is added dropwise to a solution of tert-butyl nitrite (7.5 mmol) and

dimethylsulfoxide (0.5 mmol) in THF (7 mL).

The reaction mixture is stirred at 30°C until the starting material is consumed, as

monitored by thin-layer chromatography (TLC).[7]

Purification
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Purification of 4-methyl-5-thiazolecarboxaldehyde typically involves:

Solvent Extraction: Using solvents like dichloromethane or THF to separate the product from

the aqueous phase.[13][14]

Drying: Using drying agents such as sodium sulfate (Na₂SO₄) to remove residual water from

the organic phase.[13][14]

Evaporation: Removing the solvent under reduced pressure to isolate the final product.[13]

[14]

Analytical Methods
High-Performance Liquid Chromatography (HPLC): Used to monitor the progress of

synthesis reactions and to assess the purity of the final product.[13][14]

Thin-Layer Chromatography (TLC): Employed for monitoring the consumption of starting

materials in certain synthetic procedures.[7]

Chemical Reactivity and Applications
4-methyl-5-thiazolecarboxaldehyde is a versatile building block due to the reactivity of its

aldehyde group.[1] It serves as a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[1] Its structure is a component of more complex molecules

that are investigated for a range of therapeutic applications.
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Role as a Versatile Intermediate

Chemical Transformations

Resulting Scaffolds

4-Methyl-5-thiazolecarboxaldehyde
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Caption: Reactivity of 4-methyl-5-thiazolecarboxaldehyde.

Safety Information
Hazard Classification: Causes serious eye damage.[3] It is also classified as an irritant.[8]

GHS Pictogram: GHS05 (Corrosion).

Signal Word: Danger.

Hazard Statements: H318 (Causes serious eye damage).

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Storage: Keep in a dark place, sealed in a dry, room temperature environment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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